1-(4-Piperidinyl)cyclopropanol hydrochloride
Overview
Description
1-(4-Piperidinyl)cyclopropanol hydrochloride, also known as PCP-OH, is a cyclic alcohol compound. It has a molecular formula of C8H16ClNO and a molecular weight of 177.67 .
Molecular Structure Analysis
The InChI code for 1-(4-Piperidinyl)cyclopropanol hydrochloride is 1S/C8H15NO.ClH/c10-8(3-4-8)7-1-5-9-6-2-7;/h7,9-10H,1-6H2;1H . This indicates that the compound contains a cyclopropane ring attached to a piperidine ring via a hydroxyl group, and it forms a salt with hydrochloric acid .Scientific Research Applications
Biological Studies
1-(4-Piperidinyl)cyclopropanol hydrochloride is employed in biological research. Its interactions with enzymes, receptors, or proteins are investigated. Researchers explore its binding affinity, pharmacokinetics, and potential therapeutic applications. Additionally, its use as a chiral auxiliary in asymmetric synthesis is explored.
For more technical details, you can find the compound on Sigma-Aldrich here .
Future Directions
Piperidine derivatives, including 1-(4-Piperidinyl)cyclopropanol hydrochloride, continue to be a significant area of research in the pharmaceutical industry . They are being explored for their potential in various therapeutic applications . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, future research directions may include the exploration of new synthesis methods, further investigation of their biological activities, and their potential use in drug discovery .
properties
IUPAC Name |
1-piperidin-4-ylcyclopropan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO.ClH/c10-8(3-4-8)7-1-5-9-6-2-7;/h7,9-10H,1-6H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHRVXJALXGVBEU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2(CC2)O.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Piperidinyl)cyclopropanol hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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